Cas no 1260872-25-0 (4-(4,5-difluoro-2-nitrophenyl)piperidine)

• Product Name: 4-(4,5-difluoro-2-nitrophenyl)piperidine
• CAS No: 1260872-25-0
• MF: C₁₁H₁₂F₂N₂O₂
• MW: 242.221989631653
• CID: 6005798
• PubChem ID: 165641290
• Update Time: 2025-06-11

4-(4,5-difluoro-2-nitrophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-difluoro-2-nitrophenyl)piperidine
• EN300-2006714
• 1260872-25-0

• Inchi： 1S/C11H12F2N2O2/c12-9-5-8(7-1-3-14-4-2-7)11(15(16)17)6-10(9)13/h5-7,14H,1-4H2
• InChI Key： MJCOACGBWPMVMK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1CCNCC1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 242.08668395g/mol
• Monoisotopic Mass: 242.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-(4,5-difluoro-2-nitrophenyl)piperidine

Introduction to 4-(4,5-difluoro-2-nitrophenyl)piperidine (CAS No. 1260872-25-0)

4-(4,5-difluoro-2-nitrophenyl)piperidine, identified by its CAS number 1260872-25-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both fluoro and nitro substituents in its molecular structure imparts unique chemical properties that make it a valuable candidate for further research and development.

The molecular structure of 4-(4,5-difluoro-2-nitrophenyl)piperidine consists of a piperidine ring substituted with a phenyl group that carries both fluoro and nitro functional groups. This arrangement not only enhances the compound's solubility and metabolic stability but also influences its interactions with biological targets. The fluoro atoms, in particular, are known to improve binding affinity and selectivity, making this compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The specific combination of substituents in 4-(4,5-difluoro-2-nitrophenyl)piperidine makes it a compelling candidate for further investigation in these fields.

One of the most notable applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases. The unique structure of 4-(4,5-difluoro-2-nitrophenyl)piperidine allows it to interact with kinase active sites effectively, potentially leading to the development of new drugs that can modulate kinase activity.

Recent studies have also highlighted the potential of this compound in treating neurological disorders. Piperidine derivatives have been shown to cross the blood-brain barrier efficiently, which is a significant challenge in drug delivery for central nervous system disorders. The presence of both fluoro and nitro groups enhances the compound's ability to penetrate this barrier, making it a promising candidate for further development.

The synthesis of 4-(4,5-difluoro-2-nitrophenyl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are commonly employed in its preparation. These methods not only improve the efficiency of synthesis but also allow for the introduction of additional functional groups if needed.

In conclusion, 4-(4,5-difluoro-2-nitrophenyl)piperidine (CAS No. 1260872-25-0) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Further research and development are warranted to fully explore its pharmacological properties and clinical applications.